Cas no 1704074-97-4 (1-(3-chloro-2,4-difluorophenyl)cyclohexan-1-amine)

• Product Name: 1-(3-chloro-2,4-difluorophenyl)cyclohexan-1-amine
• CAS No: 1704074-97-4
• MF: C₁₂H₁₄ClF₂N
• MW: 245.69606924057
• CID: 6178223
• PubChem ID: 117366690
• Update Time: 2025-05-25

1-(3-chloro-2,4-difluorophenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2,4-difluorophenyl)cyclohexan-1-amine
• 1704074-97-4
• EN300-1978925

• Inchi： 1S/C12H14ClF2N/c13-10-9(14)5-4-8(11(10)15)12(16)6-2-1-3-7-12/h4-5H,1-3,6-7,16H2
• InChI Key： SKNRGOVGYJZUBI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)C1(CCCCC1)N)F

Computed Properties

• Exact Mass: 245.0782835g/mol
• Monoisotopic Mass: 245.0782835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-chloro-2,4-difluorophenyl)cyclohexan-1-amine

1-(3-Chloro-2,4-Difluorophenyl)Cyclohexan-1-Amine: A Comprehensive Overview

The compound with CAS No. 1704074-97-4, commonly referred to as 1-(3-chloro-2,4-difluorophenyl)cyclohexan-1-amine, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with a substituted phenyl group containing chlorine and fluorine atoms. The presence of these halogens imparts distinct electronic and steric properties to the molecule, making it a valuable component in various research and industrial applications.

Recent studies have highlighted the potential of 1-(3-chloro-2,4-difluorophenyl)cyclohexan-1-amine in drug discovery, particularly in the development of novel therapeutic agents. Researchers have explored its ability to act as a precursor for bioactive molecules, leveraging its structural flexibility to design compounds with enhanced pharmacokinetic profiles. For instance, investigations into its role as an intermediate in the synthesis of kinase inhibitors have shown promising results, suggesting its utility in targeting specific cellular pathways associated with diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, this compound has also found relevance in materials science. Its ability to form stable amide bonds has made it a valuable building block in the construction of advanced polymers and coatings. Recent advancements in polymer chemistry have demonstrated how 1-(3-chloro-2,4-difluorophenyl)cyclohexan-1-amine can be utilized to create materials with improved mechanical strength and thermal stability. These properties are particularly advantageous in high-performance applications such as aerospace and electronics.

The synthesis of 1-(3-chloro-2,4-difluorophenyl)cyclohexan-1-amine involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. This is followed by coupling reactions to introduce the cyclohexane moiety. Recent optimizations in synthetic protocols have significantly improved the yield and purity of this compound, making it more accessible for large-scale production. Innovations in catalytic methods and green chemistry practices have further enhanced the sustainability of its manufacturing process.

From an analytical standpoint, the compound's structure has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided critical insights into its conformational dynamics and intermolecular interactions, which are essential for understanding its behavior in different chemical environments. Furthermore, computational modeling has been employed to predict its reactivity and compatibility with various reaction conditions, aiding in the design of more efficient synthetic routes.

Looking ahead, the versatility of 1-(3-chloro-2,4-difluorophenyl)cyclohexan-1-amine positions it as a key player in diverse scientific domains. Its role as a versatile building block continues to expand, driven by ongoing research into its potential applications in drug delivery systems, agrochemicals, and specialty chemicals. As scientific understanding deepens, this compound is expected to contribute even more significantly to innovation across multiple industries.